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Disclaimer: Specific disposal procedures for the investigational T-cell redirecting agent JNJ-
78278343 (pasritamig) are not publicly available. The information herein provides a general
framework for the safe handling and disposal of investigational protein-based therapeutics,
such as bispecific antibodies, in a research and clinical trial setting. Researchers, scientists,
and drug development professionals must always consult the manufacturer-provided Safety
Data Sheet (SDS) and the specific clinical trial protocol for detailed instructions. Adherence to
institutional, local, state, and federal regulations is mandatory.

The proper management and disposal of investigational products (IPs) are critical for ensuring
personnel safety, maintaining data integrity in clinical trials, and protecting the environment.[1]
Improper disposal can lead to environmental contamination with pharmaceutically active
compounds.[2]

Core Principles for Disposal

The disposal of investigational biopharmaceuticals follows a structured process to mitigate
risks. This involves meticulous planning, proper segregation of waste, and comprehensive
documentation. Standard operating procedures should be established at the beginning of a
clinical trial, clearly defining the roles and responsibilities for all parties involved, including
sponsors, research sites, and specialized waste management vendors.[1]
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Experimental Protocol: General Disposal of
Investigational Biopharmaceuticals

This protocol outlines a general, multi-step process for the safe disposal of protein-based
investigational drugs.

. Initial Assessment and Segregation:

» Hazard Identification: Consult the Safety Data Sheet (SDS) to determine if the
biopharmaceutical is classified as hazardous waste according to the Resource Conservation
and Recovery Act (RCRA) or other local regulations.[2][3]

o Waste Stream Segregation: At the point of generation, separate waste into designated
categories. Pharmaceutical waste should never be mixed with regular trash.[4][5] Common
categories include:

o

Sharps Waste: Needles, syringes, and vials.

[¢]

Liguid Waste: Unused or partially used solutions of the investigational drug.

Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and

[¢]

gowns, as well as empty packaging.

Trace vs. Bulk Contamination: Differentiate between items with trace amounts of the drug

[¢]

and those containing larger, unused quantities.
[I. Containment and Labeling:

e Primary Containment:

o

Place all sharps immediately into designated, puncture-resistant sharps containers.[4]

[¢]

Collect liquid waste in compatible, leak-proof containers. These should be sealed to
prevent spills or aerosolization.[4]

[¢]

Bag solid waste in clearly marked biohazard or chemotoxic bags.
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e Labeling:

o All waste containers must be clearly labeled as "Hazardous Waste" (if applicable) and
include details such as the name of the substance, concentration, and the date.[6]

o Ensure labels are legible and securely attached to the container.
lll. Storage and Handling:

o Personal Protective Equipment (PPE): All personnel handling the investigational drug and its
waste must wear appropriate PPE, including gloves, lab coats, and eye protection.[4]

o Designated Storage: Store waste containers in a secure, designated Satellite Accumulation
Area (SAA) that is away from general laboratory traffic.[6]

o Secondary Containment: Place liquid waste containers in a secondary container, such as a
larger tub, to contain any potential leaks.[6]

IV. Final Disposal and Documentation:

» Waste Pickup: Arrange for waste to be collected by a licensed hazardous waste contractor or
your institution's Environmental Health and Safety (EHS) department.[6][7]

e Method of Destruction: The most common and recommended method for destroying
biopharmaceutical waste is high-temperature incineration.[1][7] For some liquid waste,
chemical neutralization may be an option if validated and permitted.[1]

o Documentation:
o Maintain a detailed log of all waste generated and disposed of.

o Obtain and file a certificate of destruction from the waste management vendor. This
documentation is crucial for regulatory compliance and auditing purposes.[7]

Data Presentation: Waste Management Summary

The following table summarizes the handling procedures for different types of waste generated
during the use of an investigational biopharmaceutical.
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Waste . Disposal Key Handling
Examples Container Type .
Category Method Instructions
Do not recap,
) Puncture-
Used vials, ) bend, or break
_ resistant, _ _
Sharps syringes, Incineration needles. Seal
closable sharps )
needles ) container when
container
3/4 full.
) ) Use secondary
Leak-proof, Incineration or )
Unused or ) ) containment.
o ) sealed container  chemical )
Liquid Waste partially used ] o Label with
) (e.g., plastic or neutralization (if
drug solution o contents and
glass) permissible) )
hazard warnings.
Segregate from
Gloves, gowns, Labeled
] ] non-hazardous
Solid Waste bench paper, biohazard or ] )
_ , , Incineration waste. Ensure
(Contaminated) empty packaging  chemotoxic
) ] ) bags are
with residue bags/containers
securely closed.
Quarantine
Intact vials or o Return to expired product.
) ] Original or other
Unused/Expired containers of the sponsor or Follow sponsor
] o secure, labeled ] ] ] )
Product investigational ] dispose of via instructions for
container )
drug licensed vendor return or

destruction.[8]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of investigational biopharmaceutical waste.
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Caption: Workflow for the disposal of investigational biopharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. theaspd.com [theaspd.com]

2. rxdestroyer.com [rxdestroyer.com]

3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 4. rxinsider.com [rxinsider.com]

¢ 5. Pharma Waste Management: Steps for Compliance & Sustainability [adragos-
pharma.com]

¢ 6. research.cuanschutz.edu [research.cuanschutz.edu]
¢ 7. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
¢ 8. healthcare.uiowa.edu [healthcare.uiowa.edu]

¢ To cite this document: BenchChem. [Navigating the Disposal of Investigational
Biopharmaceuticals: A General Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565171/docs#navigating-the-disposal-of-
investigational-biopharmaceuticals-a-general-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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